Cas no 440667-78-7 (Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate)
440667-78-7 structure
Product Name:Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate
CAS No:440667-78-7
MF:C20H25N3O5
MW:387.42960524559
CID:68098
PubChem ID:258686
Update Time:2025-09-23
Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate
- 3,5-Diamino-4-(4-methoxyphenoxy)-N-acetyl-L-phenylalanine ethyl ester
- AC-3,5-DIAMINO-4-(4-METHOXYPHENOXY)-PHE-OET
- Ethyl 2-(acetylamino)-3-[3,5-diamino-4-(4-methoxyphenoxy)phenyl]propanoate
- 3.5-Diamino-O'-methyl-N-acetyl-L-thyronin-aethylester
- 3.5-diamino-O'-methyl-N-acetyl-L-thyronine ethyl ester
- NSC-87946
- Ethyl2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate
- S-2-Aminoheptanoicacid
- ETHYL 3-[3,5-DIAMINO-4-(4-METHOXYPHENOXY)PHENYL]-2-ACETAMIDOPROPANOATE
- C20H25N3O5
- A826482
- MLS002694790
- CHEMBL1889942
- HMS3092O11
- NSC87946
- ethyl 2-acetamido-3-[3,5-diamino-4-(4-methoxyphenoxy)phenyl]propanoate
- SMR001560709
- 440667-78-7
- L-Tyrosine, N-acetyl-3,5-diamino-O-(4-methoxyphenyl)-, ethyl ester
-
- Inchi: 1S/C20H25N3O5/c1-4-27-20(25)18(23-12(2)24)11-13-9-16(21)19(17(22)10-13)28-15-7-5-14(26-3)6-8-15/h5-10,18H,4,11,21-22H2,1-3H3,(H,23,24)
- InChI Key: HSPGVWWLMFCIKW-UHFFFAOYSA-N
- SMILES: O(CC)C(C(CC1C=C(C(=C(C=1)N)OC1C=CC(=CC=1)OC)N)NC(C)=O)=O
Computed Properties
- Exact Mass: 387.17900
- Monoisotopic Mass: 387.179
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 9
- Complexity: 498
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126A^2
- XLogP3: 2
Experimental Properties
- Density: 1.234
- Boiling Point: 586.7°C at 760 mmHg
- Flash Point: 308.6°C
- Refractive Index: 1.59
- PSA: 125.90000
- LogP: 3.81550
Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM276503-1g |
Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate |
440667-78-7 | 95% | 1g |
$893 | 2021-06-09 | |
| Alichem | A019116187-1g |
Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate |
440667-78-7 | 95% | 1g |
$844.80 | 2023-09-01 | |
| Chemenu | CM276503-1g |
Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate |
440667-78-7 | 95% | 1g |
$893 | 2022-06-11 | |
| Ambeed | A730927-1g |
Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate |
440667-78-7 | 95+% | 1g |
$768.0 | 2025-04-19 |
Ethyl 2-acetamido-3-(3,5-diamino-4-(4-methoxyphenoxy)phenyl)propanoate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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